Cas no 951893-20-2 (2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene)

• Product Name: 2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene
• CAS No: 951893-20-2
• MF: C₁₂H₁₅Cl
• MW: 194.700502634048
• MDL: MFCD07775143
• CID: 4722746
• Update Time: 2025-05-26

2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-(2,4,5-TRIMETHYLPHENYL)-1-PROPENE
• FCH856647
• 1-(2-CHLOROPROP-2-EN-1-YL)-2,4,5-TRIMETHYLBENZENE
• 2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene

• MDL： MFCD07775143
• Inchi： 1S/C12H15Cl/c1-8-5-10(3)12(6-9(8)2)7-11(4)13/h5-6H,4,7H2,1-3H3
• InChI Key： ARAABOJOISXKLH-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1C=C(C)C(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene

Comprehensive Overview of 2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene (CAS No. 951893-20-2)

2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene, with the CAS number 951893-20-2, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique molecular structure featuring a chloro-substituted propene attached to a trimethylphenyl group, is widely utilized in the synthesis of advanced materials and intermediates. Researchers and industry professionals often search for "2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene uses" or "CAS 951893-20-2 applications" to explore its potential in various scientific and industrial contexts.

The growing interest in 2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene is partly driven by its role in the development of novel polymers and agrochemicals. With the increasing demand for sustainable and high-performance materials, queries like "eco-friendly applications of 2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene" have become prevalent. This compound's versatility makes it a valuable candidate for green chemistry initiatives, aligning with global trends toward environmentally responsible manufacturing processes.

From a structural perspective, the presence of the chloro and trimethylphenyl groups in 2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene contributes to its reactivity and stability under various conditions. This has led to its exploration in pharmaceutical research, particularly in the synthesis of bioactive molecules. Searches such as "951893-20-2 in drug development" reflect the compound's potential in this high-impact field. Its ability to act as a building block for complex molecular architectures makes it a subject of ongoing study.

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The synthesis of 2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene typically involves multi-step organic reactions, with a focus on optimizing yield and purity. Keywords such as "synthesis protocol for 951893-20-2" and "scaling up 2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene production" are frequently encountered in academic and industrial discussions. Recent advancements in catalytic methods have improved the efficiency of its production, addressing challenges related to cost and environmental impact.

As the scientific community continues to explore the potential of 2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene, its relevance in cutting-edge research remains undeniable. Whether in material science, pharmaceuticals, or green chemistry, this compound exemplifies the intersection of innovation and practicality. For those seeking in-depth information, queries like "latest research on CAS 951893-20-2" or "future trends for 2-Chloro-3-(2,4,5-trimethylphenyl)-1-propene" highlight the ongoing interest in its applications and development.